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Compound of Interest

Compound Name: Hispidol

Cat. No.: B191410 Get Quote

Introduction

Hispidol is a naturally occurring compound investigated for its potential therapeutic properties,

particularly in the context of inflammatory diseases.[1][2][3] It has been identified as an inhibitor

of Tumor Necrosis Factor-alpha (TNF-α), a key cytokine involved in systemic inflammation.

Specifically, Hispidol inhibits the TNF-α induced adhesion of monocytes to colon epithelial

cells, a critical event in the pathogenesis of inflammatory bowel disease (IBD), with a reported

IC50 of 0.50 μM.[1][2][3] Proper dissolution and preparation of Hispidol are crucial for

obtaining reliable and reproducible results in in-vitro cell culture experiments. This document

provides a detailed protocol for the solubilization of Hispidol, preparation of stock and working

solutions, and important considerations for its use in cell culture.

Data Summary

For ease of reference, key quantitative data for Hispidol are summarized in the table below.
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Property Value Source(s)

CAS Number 5786-54-9 [1][4]

Molecular Formula C₁₅H₁₀O₄ [4]

Molecular Weight 254.24 g/mol [2][4]

Solubility
≥ 100 mg/mL in DMSO

(Dimethyl Sulfoxide)
[2]

Molar Solubility ≥ 393.33 mM in DMSO [2]

Biological Activity (IC₅₀)

0.50 μM (Inhibition of TNF-α

induced monocyte-colon

epithelial cell adhesion)

[1][2]

Experimental Protocols
Protocol 1: Preparation of a Concentrated Hispidol Stock Solution

This protocol describes the preparation of a high-concentration stock solution of Hispidol using

Dimethyl Sulfoxide (DMSO) as the solvent. DMSO is a polar aprotic solvent capable of

dissolving a wide range of organic compounds and is miscible with water and cell culture

media.[5][6]

Materials:

Hispidol powder (CAS: 5786-54-9)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated precision balance

Vortex mixer

Ultrasonic bath (optional)
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Procedure:

Determine Required Mass: Calculate the mass of Hispidol powder required to achieve the

desired stock concentration. For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 254.24 g/mol x 1000 mg/g = 2.54 mg

Weighing: Carefully weigh the calculated amount of Hispidol powder and place it into a

sterile microcentrifuge tube.

Dissolution: Add the appropriate volume of sterile DMSO to the tube. For the example above,

add 1 mL of DMSO.

Mixing: Securely cap the tube and vortex thoroughly until the powder is completely

dissolved. If solubility appears difficult, gentle warming of the tube to 37°C and sonication in

an ultrasonic bath for a short period can aid dissolution.[2]

Aliquoting and Storage:

To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile cryovials.[1][2]

Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term

storage (up to 2 years).[1]

Protocol 2: Preparation of Hispidol Working Solution for Cell Treatment

This protocol outlines the dilution of the DMSO stock solution into cell culture medium to

achieve the final desired experimental concentration.

Materials:

Hispidol stock solution (e.g., 10 mM in DMSO)

Complete cell culture medium, pre-warmed to 37°C
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Sterile serological pipettes and pipette tips

Procedure:

Thaw Stock Solution: Remove one aliquot of the Hispidol stock solution from the freezer

and thaw it at room temperature.

Calculate Dilution: Determine the volume of stock solution needed to reach the final

concentration in your culture volume. For example, to prepare 10 mL of medium with a final

Hispidol concentration of 10 µM from a 10 mM stock:

Use the formula: C₁V₁ = C₂V₂

(10,000 µM) x V₁ = (10 µM) x (10 mL)

V₁ = (10 µM x 10 mL) / 10,000 µM = 0.01 mL = 10 µL

Dilution: Aseptically add the calculated volume (10 µL) of the Hispidol stock solution to the

pre-warmed cell culture medium (10 mL).

Mixing: Immediately mix the working solution thoroughly by gentle pipetting or swirling to

ensure homogeneity and prevent precipitation.

Cell Treatment: Replace the existing medium in your cell culture plates with the freshly

prepared Hispidol-containing medium.

Important Considerations:

Solvent Toxicity: DMSO can be toxic to cells at higher concentrations. It is critical to ensure

the final concentration of DMSO in the culture medium is non-toxic, typically below 0.5%,

with <0.1% being ideal. In the example above, the final DMSO concentration is 0.1% (10 µL

in 10 mL). Always run a vehicle control (medium with the same final concentration of DMSO

but without Hispidol) to account for any effects of the solvent itself.

Precipitation: Some compounds that are soluble in pure DMSO may precipitate when diluted

into an aqueous solution like cell culture medium.[7] Visually inspect the medium after adding

the Hispidol stock to ensure no precipitation has occurred. If precipitation is observed,
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consider preparing an intermediate dilution step in culture medium or using a lower final

concentration.

Stability: The stability of Hispidol in aqueous culture medium at 37°C for extended periods

should be considered.[8] It is best practice to prepare fresh working solutions for each

experiment from the frozen stock.[8]

Visualizations
Diagram 1: Experimental Workflow
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Caption: Workflow for Hispidol solution preparation.
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Diagram 2: Simplified Hispidol Signaling Pathway

TNF-α

TNF Receptor

Binds

NF-κB Activation

Activates

Monocyte-Epithelial
Cell Adhesion

Promotes

Inflammation

Hispidol

Inhibits

Click to download full resolution via product page

Caption: Hispidol inhibits TNF-α-induced cell adhesion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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